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Compound of Interest

Compound Name: ZM514

Cat. No.: B12408127 Get Quote

ZM514 Technical Support Center
Welcome to the ZM514 Technical Support Center. This resource provides researchers,

scientists, and drug development professionals with comprehensive troubleshooting guides

and frequently asked questions (FAQs) to address common challenges encountered during

experiments with the Aurora kinase inhibitor, ZM514 (also known as ZM447439).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: I'm having trouble dissolving ZM514. What is the recommended solvent?

A1: ZM514 is sparingly soluble in aqueous buffers but has good solubility in organic solvents.

The recommended solvent for preparing stock solutions is Dimethyl Sulfoxide (DMSO).[1][2] It

is also reported to be soluble in dimethyl formamide (DMF).[1]

Q2: My ZM514 is precipitating when I dilute my DMSO stock solution in aqueous media for my

cell culture experiment. How can I prevent this?

A2: Precipitation upon dilution of a DMSO stock in aqueous media is a common issue with

hydrophobic compounds like ZM514. Here are several strategies to mitigate this:

Prepare a High-Concentration Stock in DMSO: Prepare a concentrated stock solution of

ZM514 in fresh, high-quality DMSO.[3] This minimizes the volume of DMSO added to your

aqueous solution.
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Two-Step Dilution: First, dilute your concentrated DMSO stock solution with your cell culture

medium or buffer. It is crucial to add the stock solution to the aqueous medium and mix

immediately and thoroughly. Avoid adding the aqueous solution directly to the small volume

of DMSO stock.

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as

low as possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity.

Pre-warming Media: Gently pre-warming your cell culture media before adding the ZM514
stock solution can sometimes aid in solubility.

Q3: What is the maximum solubility of ZM514 in DMSO?

A3: The solubility of ZM514 in DMSO is quite high, though reported values can vary slightly

between suppliers. It is generally soluble up to 100 mM or approximately 50 mg/mL.[2][4] For

practical purposes, preparing a stock solution in the range of 10-50 mM in DMSO is common.

Q4: Can I store ZM514 in a solution?

A4: Stock solutions of ZM514 in DMSO should be stored at -20°C for long-term stability.[2][4] It

is recommended to prepare and use aqueous solutions on the same day.[1][2] If storage of

aqueous solutions is necessary, they should be kept at -20°C for no longer than one month.

Before use, ensure the solution is brought to room temperature and that no precipitate has

formed.[2]

Data Presentation
Table 1: Solubility of ZM514 (ZM447439)
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Solvent Solubility Source

DMSO ~103 mg/mL (200.54 mM) Selleck Chemicals[3]

DMSO Soluble to 100 mM
R&D Systems[4], Hello Bio[2],

Abcam[5]

DMSO ~50 mg/mL Sigma-Aldrich

DMSO ~20 mg/mL Cayman Chemical[1]

Dimethyl Formamide (DMF) ~20 mg/mL Cayman Chemical[1]

Water Insoluble Selleck Chemicals[3]

Ethanol Insoluble Selleck Chemicals[3]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL Cayman Chemical[1]

Table 2: Key Properties of ZM514 (ZM447439)

Property Value Source

Molecular Weight 513.59 g/mol R&D Systems[4]

Molecular Formula C₂₉H₃₁N₅O₄ R&D Systems[4]

Purity ≥98% R&D Systems[4]

Storage Temperature
-20°C (solid and stock

solution)
R&D Systems[4]

Stability
≥4 years (solid, stored at

-20°C)
Cayman Chemical[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ZM514 Stock Solution in DMSO

Materials:

ZM514 (ZM447439) powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 513.59 g/mol * (1000 mg / 1 g) = 5.14

mg

Weigh the ZM514: Carefully weigh out 5.14 mg of ZM514 powder and place it in a sterile

microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ZM514 powder.

Dissolve: Vortex the solution until the ZM514 is completely dissolved. Gentle warming to

37°C can aid in dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparing a Working Solution for Cell-Based Assays

Materials:

10 mM ZM514 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Procedure:

Determine the final desired concentration: For this example, we will prepare a 10 µM working

solution.
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Calculate the dilution factor:

Dilution factor = [Stock concentration] / [Final concentration] = 10 mM / 10 µM = 10,000

µM / 10 µM = 1000

Perform the dilution: To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM

ZM514 stock solution to 999 µL of pre-warmed cell culture medium.

Mix thoroughly: Immediately after adding the DMSO stock, gently vortex or invert the tube to

ensure the ZM514 is evenly dispersed and remains in solution.

Apply to cells: Use the freshly prepared working solution to treat your cells. Remember to

include a vehicle control (e.g., 0.1% DMSO in media) in your experimental setup.

Visualizations
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ZM514 Solubility Troubleshooting Workflow

Start: ZM514 Powder
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Troubleshooting Steps
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Caption: A workflow diagram for dissolving and troubleshooting ZM514 solubility issues.
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Simplified Aurora B Kinase Signaling Pathway and Inhibition by ZM514
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Caption: The inhibitory effect of ZM514 on the Aurora B kinase signaling pathway during

mitosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. cdn.caymanchem.com [cdn.caymanchem.com]

2. ZM 447439 | Aurora B inhibitor | Hello Bio [hellobio.com]

3. selleckchem.com [selleckchem.com]

4. rndsystems.com [rndsystems.com]

5. ZM 447439, Aurora B kinase inhibitor (CAS 331771-20-1) | Abcam [abcam.com]

To cite this document: BenchChem. [ZM514 solubility issues and solutions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12408127#zm514-
solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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